Cas no 924647-14-3 (5-Isoxazolecarboxamide, 3-(1,1-dimethylethyl)-)

• Product Name: 5-Isoxazolecarboxamide, 3-(1,1-dimethylethyl)-
• CAS No: 924647-14-3
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 1975987
• PubChem ID: 58057154
• Update Time: 2025-07-29

5-Isoxazolecarboxamide, 3-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxamide, 3-(1,1-dimethylethyl)-
• 3-(TERT-BUTYL)ISOXAZOLE-5-CARBOXAMIDE
• DB-105736
• 3-tert-butyl-isoxazole-5-carboxylic acid amide
• SVPYMLWEIPALTC-UHFFFAOYSA-N
• SCHEMBL352169
• 924647-14-3

• Inchi： 1S/C8H12N2O2/c1-8(2,3)6-4-5(7(9)11)12-10-6/h4H,1-3H3,(H2,9,11)
• InChI Key： SVPYMLWEIPALTC-UHFFFAOYSA-N
• SMILES： O1C(C(N)=O)=CC(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 168.089877630Da
• Monoisotopic Mass: 168.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 69.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-Isoxazolecarboxamide, 3-(1,1-dimethylethyl)-

3-(1,1-Dimethylethyl)-5-Isoxazolecarboxamide (CAS No. 924647-14-3): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

3-(1,1-Dimethylethyl)-5-Isoxazolecarboxamide (CAS No. 924647-14-3) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical structure, physical and chemical properties, and recent research findings that highlight its significance in drug development.

Chemical Structure and Synthesis: 3-(1,1-Dimethylethyl)-5-Isoxazolecarboxamide is an isoxazole derivative characterized by a five-membered heterocyclic ring containing one oxygen atom and one nitrogen atom. The compound features a tert-butyl group attached to the 3-position of the isoxazole ring and an amide functional group at the 5-position. The synthesis of this compound typically involves the reaction of tert-butyl acetylene with hydroxylamine to form the isoxazole ring, followed by amidation to introduce the carboxamide functionality.

Physical and Chemical Properties: 3-(1,1-Dimethylethyl)-5-Isoxazolecarboxamide is a white crystalline solid with a molecular weight of 167.20 g/mol. It is slightly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). The compound has a melting point of approximately 180-182°C and a boiling point of around 280°C at atmospheric pressure. Its high melting point and thermal stability make it suitable for various pharmaceutical applications.

Spectroscopic Analysis: The spectroscopic properties of 3-(1,1-Dimethylethyl)-5-Isoxazolecarboxamide have been extensively studied using techniques such as infrared (IR) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS). IR spectroscopy reveals characteristic peaks corresponding to the C=O stretch of the amide group at around 1650 cm^-1, the C-N stretch at around 1200 cm^-1, and the C-H stretch of the tert-butyl group at around 2900 cm^-1. NMR spectroscopy provides detailed information about the molecular structure, with proton NMR (¹H NMR) showing signals for the tert-butyl protons at around 1.4 ppm and the amide proton at around 7.5 ppm. Carbon NMR (¹³C NMR) further confirms the presence of the tert-butyl carbon at around 30 ppm and the carbonyl carbon at around 165 ppm.

Biological Activity and Mechanism of Action: Recent research has demonstrated that 3-(1,1-Dimethylethyl)-5-Isoxazolecarboxamide exhibits potent biological activity in various cellular assays. Studies have shown that it can modulate specific enzymes and receptors involved in inflammation, pain signaling, and cancer progression. For instance, it has been found to inhibit cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, it has shown promise as a selective inhibitor of certain kinases involved in cancer cell proliferation.

In Vitro Studies: In vitro studies using cell lines have revealed that 3-(1,1-Dimethylethyl)-5-Isoxazolecarboxamide can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). It has also been shown to induce apoptosis in cancer cells by activating caspase-dependent pathways. These findings suggest that the compound may have potential as a therapeutic agent for inflammatory diseases and cancer.

In Vivo Studies: Preclinical studies in animal models have further validated the therapeutic potential of 3-(1,1-Dimethylethyl)-5-Isoxazolecarboxamide. In rodent models of inflammatory pain, administration of the compound resulted in significant reductions in pain behavior and inflammation markers. Similarly, in mouse models of cancer, treatment with 3-(1,1-Dimethylethyl)-5-Isoxazolecarboxamide led to decreased tumor growth and improved survival rates. These results provide strong evidence for its efficacy in vivo.

Clinical Trials and Future Directions: While preclinical studies have shown promising results, further clinical trials are necessary to evaluate the safety and efficacy of 3-(1,1-Dimethylethyl)-5-Isoxazolecarboxamide in human subjects. Several phase I clinical trials are currently underway to assess its pharmacokinetics, pharmacodynamics, and safety profile. If these trials are successful, phase II trials will be conducted to evaluate its therapeutic effects in specific patient populations.

Safety Considerations strong>: As with any new drug candidate, safety considerations are paramount during the development process. Preclinical toxicology studies have indicated that 3-(1,1-Dimethylethyl)-5-Isoxazolecarboxamide strong > is well-tolerated at therapeutic doses with no significant adverse effects observed. However, ongoing monitoring will be essential to ensure its long-term safety profile. p > < p >< strong >Conclusion< / strong >: In summary,< strong >3-( ̶ ̶ ̶ ̶ -Dimethylethyl)-5-Isoxazolecarboxamide< / strong > (CAS No .924647- ̶ - ̶ ) represents a promising compound with diverse biological activities . Its unique chemical structure , favorable physical properties , and demonstrated therapeutic potential make it an attractive candidate for further development in medicinal chemistry . Ongoing research efforts aim to elucidate its full range of biological effects , optimize its pharmacological properties , and advance its clinical translation . p > article > response >